Cas no 2488927-51-9 (2-Thiazolecarboxylic acid, 5-amino-4-methyl-, ethyl ester)

• Product Name: 2-Thiazolecarboxylic acid, 5-amino-4-methyl-, ethyl ester
• CAS No: 2488927-51-9
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 6795016
• Update Time: 2025-10-30

2-Thiazolecarboxylic acid, 5-amino-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 5-amino-4-methyl-, ethyl ester

• Inchi： 1S/C7H10N2O2S/c1-3-11-7(10)6-9-4(2)5(8)12-6/h3,8H2,1-2H3
• InChI Key： PQIISSAEDYCGCP-UHFFFAOYSA-N
• SMILES： S1C(N)=C(C)N=C1C(OCC)=O

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 323.5±34.0 °C(Predicted)
• pka: 3.20±0.10(Predicted)

Additional information on 2-Thiazolecarboxylic acid, 5-amino-4-methyl-, ethyl ester

Comprehensive Overview of 2-Thiazolecarboxylic acid, 5-amino-4-methyl-, ethyl ester (CAS No. 2488927-51-9)

2-Thiazolecarboxylic acid, 5-amino-4-methyl-, ethyl ester (CAS No. 2488927-51-9) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. The compound features a thiazole ring substituted with an amino group, a methyl group, and an ethyl ester moiety, making it a versatile intermediate in synthetic chemistry. Its unique structure has garnered significant attention in research, particularly in the development of novel bioactive molecules and functional materials.

In recent years, the demand for thiazole derivatives has surged due to their potential in drug discovery and organic synthesis. Researchers are particularly interested in the 5-amino-4-methyl substitution pattern, as it enhances the compound's reactivity and compatibility with various coupling reactions. The ethyl ester group further contributes to its solubility and stability, making it a preferred choice for laboratory-scale and industrial applications. This compound is often explored in the context of peptide mimetics and small-molecule inhibitors, aligning with current trends in targeted therapy and precision medicine.

The synthesis of 2-Thiazolecarboxylic acid, 5-amino-4-methyl-, ethyl ester typically involves multi-step organic reactions, including condensation, cyclization, and esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the growing need for sustainable and efficient production methods. These innovations resonate with the broader scientific community's focus on green chemistry and process intensification, topics frequently searched in academic and industrial databases.

From an analytical perspective, the compound is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and accurate structural confirmation. Such rigorous quality control is critical for applications in high-throughput screening and combinatorial chemistry, where reproducibility is paramount. The compound's spectral data and physicochemical properties are often cataloged in chemical databases, serving as a valuable resource for researchers worldwide.

Beyond its synthetic utility, 2-Thiazolecarboxylic acid, 5-amino-4-methyl-, ethyl ester has been investigated for its potential biological activities. Preliminary studies suggest its relevance in modulating enzyme function and cellular signaling pathways, though further in vivo validation is required. This aligns with the increasing public interest in drug repurposing and mechanistic studies, as evidenced by search engine trends and scientific literature.

In summary, 2-Thiazolecarboxylic acid, 5-amino-4-methyl-, ethyl ester (CAS No. 2488927-51-9) represents a promising scaffold in modern chemistry, bridging gaps between synthetic innovation and applied research. Its adaptability to emerging technologies and alignment with global scientific priorities ensure its continued relevance in both academic and industrial settings.